Cas no 2138346-42-4 (3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole)

• Product Name: 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole
• CAS No: 2138346-42-4
• MF: C₁₂H₂₂N₂OSSi
• MW: 270.46638250351
• CID: 5777510
• PubChem ID: 165473205
• Update Time: 2025-07-09

3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1085662
• 3-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1H,4H,6H,7H-pyrano[4,3-c]pyrazole
• 2138346-42-4
• 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole

• Inchi： 1S/C12H22N2OSSi/c1-17(2,3)7-6-16-9-12-10-8-15-5-4-11(10)13-14-12/h4-9H2,1-3H3,(H,13,14)
• InChI Key： MQNPDYKXXCKGQS-UHFFFAOYSA-N
• SMILES： S(CC1C2COCCC=2NN=1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 270.12221104g/mol
• Monoisotopic Mass: 270.12221104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Additional information on 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole

Introduction to 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole (CAS No. 2138346-42-4)

The compound 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole, identified by its CAS number 2138346-42-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that combines a pyrano[4,3-c]pyrazole core with a functionalized side chain containing a trimethylsilyl ethylsulfanyl group. Such structural motifs have garnered considerable attention due to their potential in modulating biological pathways and their utility in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. The pyrano[4,3-c]pyrazole scaffold is particularly noteworthy for its presence in several bioactive molecules, exhibiting properties such as anti-inflammatory, antiviral, and anticancer activities. The introduction of the trimethylsilyl ethylsulfanyl group into this scaffold enhances the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation.

The synthesis of 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole involves multi-step organic transformations that require precise control over reaction conditions. The use of specialized reagents and catalysts ensures the formation of the desired functional groups while maintaining high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular architecture efficiently.

The pharmacological potential of this compound has been explored through in vitro and in vivo studies. Preliminary research indicates that it exhibits promising activity against various disease models by interacting with specific biological targets. For instance, studies have suggested that it may inhibit key enzymes involved in inflammatory responses and cell proliferation. These findings align with the broader goal of developing small-molecule inhibitors that can modulate disease pathways without significant side effects.

The< strong> trimethylsilyl ethylsulfanyl moiety plays a crucial role in determining the compound's pharmacokinetic properties. This group not only improves solubility but also offers protection against unwanted degradation processes in biological systems. Such features are essential for ensuring that the drug reaches its target site in an active form and remains effective for an extended period. Additionally, the< strong> pyrano[4,3-c]pyrazole core provides a versatile platform for further derivatization, allowing researchers to fine-tune the compound's biological activity.

In the context of drug discovery pipelines, compounds like 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole serve as valuable intermediates for developing novel therapeutic agents. Their unique structural features make them suitable for targeting multiple disease mechanisms simultaneously. This multifunctionality is increasingly recognized as a key factor in creating more effective and comprehensive treatments for complex disorders.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists and biologists. By integrating synthetic chemistry expertise with pharmacological knowledge, researchers can accelerate the discovery process and bring new drugs to market more rapidly. Computational modeling and high-throughput screening techniques further enhance this collaborative approach by predicting potential biological activities and optimizing molecular structures.

The future prospects for 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H,4H,6H,7H-pyrano4,3-cpyrazole are promising as ongoing studies continue to uncover its full therapeutic potential. Researchers are exploring its efficacy in treating neurological disorders by investigating its interactions with neurotransmitter systems. Additionally，its antimicrobial properties are being examined as part of efforts to combat drug-resistant pathogens.

In conclusion，this compound exemplifies the innovative approaches being taken in pharmaceutical chemistry to develop next-generation therapeutics. Its unique structure，functionalized side chain，and demonstrated biological activity make it a compelling candidate for further clinical development。As research progresses，it is expected that additional insights will emerge regarding its mechanisms of action and therapeutic applications，further solidifying its role as a significant contribution to modern medicine。